Cas no 61369-02-6 (Pyridinium, 3,3'-(carbonyldiimino)bis[1-methyl-, diiodide)

• Product name: Pyridinium, 3,3'-(carbonyldiimino)bis[1-methyl-, diiodide
• CAS No: 61369-02-6
• MF: C₁₃H₁₆I₂N₄O
• MW: 498.101286888123
• CID: 481932
• PubChem ID: 71396432

Pyridinium, 3,3'-(carbonyldiimino)bis[1-methyl-, diiodide Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(1-methylpyridin-1-ium-3-yl)urea,diiodide
• 3,3'-(Carbonyldiazanediyl)bis(1-methylpyridin-1-ium) diiodide
• DTXSID40817997
• 1,3-bis(3-N-methylpyridinium)urea diiodide
• 61369-02-6
• Pyridinium, 3,3'-(carbonyldiimino)bis[1-methyl-, diiodide

• Inchi： InChI=1S/C13H15N4O.2HI/c1-16-7-3-5-11(9-16)14-13(18)15-12-6-4-8-17(2)10-12;;/h3-10H,1-2H3,(H-,14,15,18);2*1H/q+1;;/p-1
• InChI Key： BMWMYKLTGAHEJV-UHFFFAOYSA-M
• SMILES： C[N+]1=CC=CC(=C1)NC(=O)NC2=C[N+](=CC=C2)C.[I-].[I-]

Computed Properties

• Exact Mass: 481.8153
• Monoisotopic Mass: 497.94136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 53.03